Cas no 157949-12-7 (Benzenemethanamine, N-3-butenyl-N-2-propenyl-)
157949-12-7 structure
Product Name:Benzenemethanamine, N-3-butenyl-N-2-propenyl-
CAS No:157949-12-7
MF:C14H19N
MW:201.30736374855
CID:1335468
PubChem ID:15361605
Update Time:2025-04-20
Benzenemethanamine, N-3-butenyl-N-2-propenyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, N-3-butenyl-N-2-propenyl-
- N-benzyl-N-prop-2-enylbut-3-en-1-amine
- 157949-12-7
- DTXSID00571982
- N-Benzyl-N-(prop-2-en-1-yl)but-3-en-1-amine
-
- Inchi: 1S/C14H19N/c1-3-5-12-15(11-4-2)13-14-9-7-6-8-10-14/h3-4,6-10H,1-2,5,11-13H2
- InChI Key: AIFYGKFTTXFWJD-UHFFFAOYSA-N
- SMILES: N(CC=C)(CC1C=CC=CC=1)CCC=C
Computed Properties
- Exact Mass: 201.15187
- Monoisotopic Mass: 201.151749610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 3.24
Benzenemethanamine, N-3-butenyl-N-2-propenyl- Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
157949-12-7 (Benzenemethanamine, N-3-butenyl-N-2-propenyl-) Related Products
- 17150-62-8(N-Benzylbut-3-en-1-amine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk